Cas no 1491135-70-6 (Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)-)

• Product Name: Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)-
• CAS No: 1491135-70-6
• MF: C₆H₆O₂
• MW: 110.110641956329
• CID: 5151193
• Update Time: 2026-03-03

Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)-

• Inchi： 1S/C6H6O2/c1-2-4-3-5(4)6(7)8/h1,4-5H,3H2,(H,7,8)/t4-,5+/m1/s1
• InChI Key： WAOURCILMTVHBE-UHNVWZDZSA-N
• SMILES： [C@H]1(C(O)=O)C[C@H]1C#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)-

Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)- (CAS No. 1491135-70-6) is a unique organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its distinctive structural features and potential applications. This compound belongs to the class of cyclopropanecarboxylic derivatives, characterized by a three-membered cyclopropane ring attached to a carboxylic acid group and an ethynyl substituent. The (1S,2R) configuration specifies the stereochemistry of the molecule, which plays a crucial role in its chemical behavior and biological activity.

The< strong>CAS No. 1491135-70-6 identifier is essential for accurately referencing this compound in scientific literature, databases, and regulatory filings. The presence of both the cyclopropane and ethynyl functional groups imparts unique reactivity and makes this molecule a valuable intermediate in synthetic chemistry. The cyclopropane ring is known for its high ring strain, which can be exploited in various chemical transformations, while the ethynyl group provides a site for further functionalization.

In recent years, there has been growing interest in< strong>Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)- due to its potential applications in drug discovery and materials science. The stereochemistry of this compound is particularly noteworthy, as enantiomeric purity can significantly influence the biological activity of pharmaceutical agents. The (1S,2R) configuration suggests that this molecule may exhibit specific interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of< strong>Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)- is its utility as a building block in organic synthesis. The combination of the cyclopropane ring and ethynyl group allows for diverse chemical modifications, enabling the construction of more complex molecules. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at the ethynyl position, facilitating the synthesis of novel heterocyclic compounds.

Recent studies have highlighted the role of< strong>Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)- in developing new therapeutic agents. The cyclopropane moiety has been shown to enhance the bioavailability and metabolic stability of drug candidates, while the ethynyl group can serve as a handle for conjugation to biomolecules such as peptides and proteins. This makes it an attractive scaffold for designing targeted therapies.

The chemical properties of< strong>Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)- also make it relevant in materials science applications. For example, derivatives of this compound have been explored as monomers for polymerization reactions, leading to materials with unique mechanical and optical properties. The rigidity provided by the cyclopropane ring can contribute to enhanced material stability, while the ethynyl group allows for integration into larger molecular frameworks.

In conclusion,< strong>Cyclopropanecarboxylic acid, 2-ethynyl-, (1S,2R)- represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features and stereochemical configuration make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve, it is likely that new and innovative uses will emerge.